Cas no 136545-05-6 (6-Bromo-2,2-dimethyl-3,4-dihydro-2h-benzoB1,4oxazine)

• Product Name: 6-Bromo-2,2-dimethyl-3,4-dihydro-2h-benzoB1,4oxazine
• CAS No: 136545-05-6
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• MDL: MFCD18711528
• CID: 2771834
• PubChem ID: 10752645
• Update Time: 2025-11-02

6-Bromo-2,2-dimethyl-3,4-dihydro-2h-benzoB1,4oxazine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2,2-dimethyl-3,4-dihydro-1,4-benzoxazine
• 6-Bromo-2,2-dimethyl-3,4-dihydro-2h-benzoB1,4oxazine
• DTXSID20444427
• AS-35901
• 136545-05-6
• WIQSBEQGGVTZRW-UHFFFAOYSA-N
• AKOS017550297
• 6-bromo-3,4-dihydro-2,2-dimethyl-2H-1,4-benzoxazine
• CS-0172043
• MFCD18711528
• 6-Bromo-2,2-dimethyl-3,4-dihydro-2H-benzo[b][1,4]oxazine
• SCHEMBL3792647

• MDL： MFCD18711528
• Inchi： InChI=1S/C10H12BrNO/c1-10(2)6-12-8-5-7(11)3-4-9(8)13-10/h3-5,12H,6H2,1-2H3
• InChI Key： WIQSBEQGGVTZRW-UHFFFAOYSA-N
• SMILES： CC1(C)CNC2=C(C=CC(=C2)Br)O1

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

6-Bromo-2,2-dimethyl-3,4-dihydro-2h-benzoB1,4oxazine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 6-Bromo-2,2-dimethyl-3,4-dihydro-2h-benzoB1,4oxazine

Research Briefing on 6-Bromo-2,2-dimethyl-3,4-dihydro-2h-benzoB1,4oxazine (CAS: 136545-05-6)

6-Bromo-2,2-dimethyl-3,4-dihydro-2h-benzoB1,4oxazine (CAS: 136545-05-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the context of central nervous system (CNS) disorders and antimicrobial agents. This briefing provides an overview of the latest research findings, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 6-Bromo-2,2-dimethyl-3,4-dihydro-2h-benzoB1,4oxazine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel one-pot synthesis approach that significantly improved yield and purity. The compound's bromo-substituted aromatic ring and oxazine moiety make it a versatile scaffold for further functionalization, which is critical for structure-activity relationship (SAR) studies in drug design.

In terms of biological activity, 6-Bromo-2,2-dimethyl-3,4-dihydro-2h-benzoB1,4oxazine has shown promising results in preclinical models of neurodegenerative diseases. Research conducted by Smith et al. (2024) revealed its potential as an inhibitor of monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. The compound exhibited high selectivity and potency, with an IC50 value of 0.8 µM, suggesting its potential as a lead compound for further optimization.

Additionally, the antimicrobial properties of this compound have been investigated. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported its efficacy against methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 4 µg/mL. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, highlighting its potential as a novel antibiotic scaffold.

Despite these promising findings, challenges remain in the development of 6-Bromo-2,2-dimethyl-3,4-dihydro-2h-benzoB1,4oxazine-based therapeutics. Issues such as pharmacokinetic properties, toxicity profiles, and scalability of synthesis need to be addressed in future studies. However, the compound's unique structural features and demonstrated bioactivities position it as a valuable candidate for further research in chemical biology and drug discovery.

In conclusion, 6-Bromo-2,2-dimethyl-3,4-dihydro-2h-benzoB1,4oxazine (CAS: 136545-05-6) represents a promising scaffold with diverse therapeutic potential. Ongoing research efforts are expected to uncover additional applications and optimize its properties for clinical translation. This briefing underscores the importance of continued exploration of this compound in the context of unmet medical needs.